Cas no 41467-99-6 (Hydrazinecarbothioamide,2-([1,1'-biphenyl]-4-ylmethylene)-N-phenyl-)

• Product name: Hydrazinecarbothioamide,2-([1,1'-biphenyl]-4-ylmethylene)-N-phenyl-
• CAS No: 41467-99-6
• MF: C₂₀H₁₇N₃S
• MW: 331.434082746506
• CID: 333703
• PubChem ID: 9560980

Hydrazinecarbothioamide,2-([1,1'-biphenyl]-4-ylmethylene)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-([1,1'-biphenyl]-4-ylmethylene)-N-phenyl-
• 1-phenyl-3-[(E)-(4-phenylphenyl)methylideneamino]thiourea
• AKOS003452398
• [1,1'-biphenyl]-4-carbaldehyde N-phenylthiosemicarbazone
• 41467-99-6
• NSC157102
• NSC-157102
• DTXSID30429967

• Inchi： InChI=1S/C20H17N3S/c24-20(22-19-9-5-2-6-10-19)23-21-15-16-11-13-18(14-12-16)17-7-3-1-4-8-17/h1-15H,(H2,22,23,24)/b21-15+
• InChI Key： ILPYXAPXFKEPFQ-RCCKNPSSSA-N
• SMILES： C1(C2C=CC=CC=2)C=CC(/C=N/NC(=S)NC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 331.114
• Monoisotopic Mass: 331.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Density: 1.13
• Boiling Point: 490.6°Cat760mmHg
• Flash Point: 250.5°C
• Refractive Index: 1.628
• PSA: 68.51000
• LogP: 5.13800